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Compound of Interest

Compound Name: GSK467

Cat. No.: B15606084 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of GSK467, a potent and selective KDM5B inhibitor, are paramount for ensuring

laboratory safety and environmental protection. This guide provides a comprehensive overview

of the necessary procedures.

Key Safety and Logistical Information
GSK467 is a cell-penetrant small molecule intended for research use only and is not for human

or veterinary use.[1] Standard laboratory precautions should be observed at all times when

handling this compound. This includes the use of personal protective equipment (PPE) such as

lab coats, safety glasses, and chemical-resistant gloves.[2] All handling of GSK467 should be

performed in a well-ventilated area or a chemical fume hood.

Quantitative Data Summary
A summary of the key quantitative data for GSK467 is provided in the table below for easy

reference.
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Parameter Value Source

CAS Number 1628332-52-4 [1]

Molecular Formula C₁₇H₁₃N₅O₂ [1]

Formula Weight 319.3 g/mol [1]

Purity ≥98% [1]

Ki 10 nM [3][4][5][6]

IC₅₀ 26 nM [3][6][7]

Solubility in DMSO Sparingly soluble: 1-10 mg/ml [1]

Storage (Lyophilized) -20°C, desiccated [4]

Storage (In solution) -20°C for up to 1 month [4]

Proper Disposal Procedures
As specific disposal instructions for GSK467 are not readily available, a conservative

approach, treating the compound as hazardous chemical waste, is mandatory. Under no

circumstances should GSK467 or its solutions be disposed of down the drain or in regular

trash.[8][9][10]

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before beginning any disposal procedures, ensure

you are wearing appropriate PPE, including a lab coat, safety glasses, and chemical-

resistant gloves.[2]

Waste Segregation and Collection:

Solid Waste: Collect unused or expired solid GSK467 in a dedicated, properly sealed, and

clearly labeled hazardous waste container. The label should include the chemical name

("GSK467") and relevant hazard symbols.

Liquid Waste: Solutions containing GSK467 should be collected in a separate, sealed, and

labeled hazardous waste container. Do not mix with incompatible waste streams.
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Contaminated Materials: All disposable labware that has come into contact with GSK467,

such as pipette tips, tubes, and gloves, must be disposed of in a designated hazardous

waste container.

Spill Management:

In the event of a spill, evacuate and ventilate the area if necessary.

For solid spills, carefully sweep the material to avoid raising dust and place it into a sealed

container for hazardous waste disposal.[10]

For liquid spills, absorb the spill with an inert, non-combustible material (e.g., vermiculite,

sand).[10] Collect the absorbed material into a suitable container for hazardous waste.

Decontaminate the spill area with an appropriate solvent, and dispose of the cleaning

materials as hazardous waste.

Container Rinsing:

Empty containers of GSK467 must be rinsed thoroughly. The first rinse should be

collected and disposed of as hazardous chemical waste. For highly toxic compounds, the

first three rinses must be collected as hazardous waste.[9]

Final Disposal:

Store all hazardous waste containers in a designated and secure satellite accumulation

area.

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the collection and disposal of the hazardous waste in accordance with local, state, and

federal regulations.

Mechanism of Action: KDM5B Inhibition
GSK467 is a selective inhibitor of the histone demethylase KDM5B (also known as JARID1B).

[1][3] This enzyme plays a crucial role in epigenetic regulation by removing methyl groups from

histones, which in turn affects gene expression. The diagram below illustrates the inhibitory

action of GSK467 on the KDM5B pathway.
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Inhibitory action of GSK467 on KDM5B-mediated histone demethylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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